Cas no 5439-85-0 (1-Naphthalenesulfonicacid, 8-chloro-, sodium salt (1:1))

• Product Name: 1-Naphthalenesulfonicacid, 8-chloro-, sodium salt (1:1)
• CAS No: 5439-85-0
• MF: C₁₀H₆ClNaO₃S
• MW: 264.660611629486
• CID: 375722
• PubChem ID: 23667431
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid, 8-chloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 8-chloro-, sodium salt (1:1)
• SODIUM 8-CHLORONAPHTHALENE-1-SULFONATE
• SODIUM 8-CHLORONAPHTHALENE-1-SULPHONATE
• 8-Chloro-1-naphthalenesulfonic acid sodium salt
• 8-CHLORONAPHTHALENE-1-SULFONIC ACID SODIUM SALT
• NS00080960
• A830155
• sodium;8-chloronaphthalene-1-sulfonate
• SODIUM8-CHLORONAPHTHALENE-1-SULFONATE
• CCG-52215
• MFCD00067860
• AKOS024253872
• SR-01000641462-1
• 5439-85-0
• FT-0635711

• Inchi： 1S/C10H7ClO3S.Na/c11-8-5-1-3-7-4-2-6-9(10(7)8)15(12,13)14;/h1-6H,(H,12,13,14);/q;+1/p-1
• InChI Key： NTOJSIQQSYDLML-UHFFFAOYSA-M
• SMILES： ClC1=CC=CC2=CC=CC(=C21)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 263.96200
• Monoisotopic Mass: 263.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Density: 1.533
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 65.58000
• LogP: 3.47810